methyl (7-hydroxy-8-methyl-2-oxo-2H-chromen-4-yl)acetate

• IUPAC Name: methyl 2-(7-hydroxy-8-methyl-2-oxochromen-4-yl)acetate
• InChI: InChI=1S/C13H12O5/c1-7-10(14)4-3-9-8(5-11(15)17-2)6-12(16)18-13(7)9/h3-4,6,14H,5H2,1-2H3
• InChI Key: WMUYFTOUXUEMBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2CC(=O)OC)O
• Molecular Formula: C13H12O5
• Molecular Weight: 248.23 g/mol

Description

Methyl 2- (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate is a natural coumarins derivative. It has a molecular weight of 248.24. This compound is exploited for the synthesis of switchable fluorescent substrates to be used in bacterial enzyme detection.

Molecular Structure Analysis

The IUPAC name for this compound is methyl 2- (7-hydroxy-8-methyl-2-oxo-2H-chromen-4-yl)acetate. The InChI code is 1S/C13H12O5/c1-7-10 (14)4-3-9-8 (5-11 (15)17-2)6-12 (16)18-13 (7)9/h3-4,6,14H,5H2,1-2H3.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 248.24. It is recommended to be stored at a temperature between 28 C.

Scientific Research Applications

Synthesis of Fluorescent Substrates

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Antimicrobial Activity

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Anti-HIV Properties

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Anticancer Activity

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Anti-inflammatory Properties

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Antioxidant Properties

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Anti-tuberculosis Activity

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DNA Gyrase Inhibitors

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Mechanism of Action

Target of Action

Methyl (7-hydroxy-8-methyl-2-oxo-2H-chromen-4-yl)acetate, a derivative of natural coumarins, is known to have significant biological and pharmaceutical properties Coumarins and their derivatives have been reported to have a wide range of targets, including enzymes likeDNA gyrase , and are also tested for anti-HIV , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , and anti-viral activities .

Mode of Action

It is known to be used in the synthesis ofswitchable fluorescent substrates for bacterial enzyme detection . This suggests that it may interact with its targets to produce a fluorescent signal, which can be used to detect the presence of specific bacterial enzymes.

Result of Action

Given its use in the synthesis of switchable fluorescent substrates for bacterial enzyme detection , it can be inferred that the compound may produce a fluorescent signal upon interaction with its targets, indicating the presence of specific bacterial enzymes.